Cas no 144583-88-0 (6-Amino-3,4-dihydro-1,4,4-trimethylquinolin-2(1h)-One)

• Product Name: 6-Amino-3,4-dihydro-1,4,4-trimethylquinolin-2(1h)-One
• CAS No: 144583-88-0
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• MDL: MFCD12913860
• CID: 1314411
• PubChem ID: 19760227
• Update Time: 2025-06-14

6-Amino-3,4-dihydro-1,4,4-trimethylquinolin-2(1h)-One Chemical and Physical Properties

Names and Identifiers

• 6-Amino-1,4,4-trimethyl-3,4-dihydro-1H-quinolin-2-one
• 6-amino-1,4,4-trimethyl-3H-quinolin-2-one
• 6-amino-3,4-dihydro-1,4,4-trimethylquinolin-2(1H)-one
• F12735
• SB33660
• SCHEMBL9593284
• AS-47227
• DTXSID30599634
• CS-0119505
• 6-Amino-1,4,4-trimethyl-3,4-dihydroquinolin-2(1H)-one
• 6-amino-3,4-dihydro-1,4,4-trimethyl-2(1H)-quinolinone
• MFCD12913860
• DB-063547
• 144583-88-0
• AKOS022528986
• A908189
• SXZYEXBLVNQJHA-UHFFFAOYSA-N
• 6-Amino-3,4-dihydro-1,4,4-trimethylquinolin-2(1h)-One

• MDL： MFCD12913860
• Inchi： 1S/C12H16N2O/c1-12(2)7-11(15)14(3)10-5-4-8(13)6-9(10)12/h4-6H,7,13H2,1-3H3
• InChI Key： SXZYEXBLVNQJHA-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(C)C2C=C(C=CC=2N1C)N

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Boiling Point: 447.7±45.0°C at 760 mmHg

6-Amino-3,4-dihydro-1,4,4-trimethylquinolin-2(1h)-One Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 6-Amino-3,4-dihydro-1,4,4-trimethylquinolin-2(1h)-One

Recent Advances in the Study of 6-Amino-3,4-dihydro-1,4,4-trimethylquinolin-2(1h)-One (CAS: 144583-88-0)

The compound 6-Amino-3,4-dihydro-1,4,4-trimethylquinolin-2(1h)-One (CAS: 144583-88-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic quinoline derivative has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and bioactive agents. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and pharmacological properties, paving the way for its potential use in drug discovery and development.

One of the key areas of research has been the synthesis and optimization of 6-Amino-3,4-dihydro-1,4,4-trimethylquinolin-2(1h)-One. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthetic route for this compound, highlighting its high yield and purity. The researchers employed a multi-step reaction sequence involving condensation, cyclization, and amination, which could facilitate large-scale production for further preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have explored the compound's potential as a kinase inhibitor. Preliminary data suggest that 6-Amino-3,4-dihydro-1,4,4-trimethylquinolin-2(1h)-One exhibits selective inhibition against certain tyrosine kinases involved in cancer cell proliferation. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy in suppressing tumor growth in xenograft models, with minimal off-target effects. These findings underscore its potential as a lead compound for oncology drug development.

Moreover, structural-activity relationship (SAR) studies have been conducted to optimize the pharmacophore of 6-Amino-3,4-dihydro-1,4,4-trimethylquinolin-2(1h)-One. Researchers have identified key functional groups that enhance its binding affinity and selectivity, which could lead to the development of second-generation derivatives with improved pharmacokinetic profiles. Computational modeling and molecular docking studies have further elucidated its interactions with target proteins, providing valuable insights for rational drug design.

Beyond its anticancer potential, recent investigations have explored its applications in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience demonstrated that the compound could modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. This opens new avenues for its use in neurodegenerative disorder therapeutics, although further validation in animal models is required.

In conclusion, 6-Amino-3,4-dihydro-1,4,4-trimethylquinolin-2(1h)-One (CAS: 144583-88-0) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to optimize its synthetic accessibility, biological activity, and safety profile, positioning it as a promising candidate for future drug development. Continued interdisciplinary collaboration between chemists, biologists, and pharmacologists will be crucial to fully realize its clinical potential.